Cas no 1250116-89-2 (3-(ethylsulfanyl)propyl(methyl)amine)

• Product Name: 3-(ethylsulfanyl)propyl(methyl)amine
• CAS No: 1250116-89-2
• MF: C₆H₁₅NS
• MW: 133.255000352859
• CID: 6177962
• PubChem ID: 57098199
• Update Time: 2025-05-24

3-(ethylsulfanyl)propyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulfanyl)propyl(methyl)amine
• 1250116-89-2
• EN300-2000699
• 3-(Ethylthio)-N-methylpropan-1-amine
• CS-0301770
• AKOS010644615
• SCHEMBL7053826
• [3-(ethylsulfanyl)propyl](methyl)amine

• Inchi： 1S/C6H15NS/c1-3-8-6-4-5-7-2/h7H,3-6H2,1-2H3
• InChI Key： ULTXMFKZGQCOHG-UHFFFAOYSA-N
• SMILES： S(CC)CCCNC

Computed Properties

• Exact Mass: 133.09252066g/mol
• Monoisotopic Mass: 133.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 3-(ethylsulfanyl)propyl(methyl)amine

Introduction to 3-(ethylsulfanyl)propyl(methyl)amine (CAS No. 1250116-89-2)

3-(ethylsulfanyl)propyl(methyl)amine, identified by the chemical compound code CAS No. 1250116-89-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and chemical research. The molecular structure of 3-(ethylsulfanyl)propyl(methyl)amine consists of an ethylsulfanyl group attached to a propyl chain, which is further modified by a methylamine moiety. This configuration imparts distinct chemical reactivity and makes it a valuable intermediate in synthetic chemistry.

The chemical properties of 3-(ethylsulfanyl)propyl(methyl)amine are influenced by the presence of the ethylsulfanyl group, which can participate in various organic reactions such as nucleophilic substitution and coordination with metal ions. The amine functionality also contributes to its versatility, enabling its use in the synthesis of more complex molecules. Researchers have leveraged these properties to explore its role in the development of novel pharmaceutical agents and agrochemicals.

In recent years, the pharmaceutical applications of 3-(ethylsulfanyl)propyl(methyl)amine have been extensively studied. Its structural motif is reminiscent of several bioactive compounds, suggesting potential therapeutic utility. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The ethylsulfanyl group is known to enhance binding affinity to biological targets, making it a promising scaffold for drug design. Current research focuses on optimizing synthetic routes to produce analogs with improved pharmacokinetic profiles.

The synthetic significance of 3-(ethylsulfanyl)propyl(methyl)amine cannot be overstated. It serves as a key intermediate in the preparation of more complex molecules, including peptidomimetics and heterocyclic compounds. The compound's reactivity allows for the introduction of diverse functional groups, facilitating the construction of intricate molecular architectures. Advances in synthetic methodologies have enabled the efficient production of this compound, which is crucial for large-scale applications in drug discovery and material science.

Recent studies have highlighted the role of 3-(ethylsulfanyl)propyl(methyl)amine in bioorganic chemistry. Its ability to act as a ligand in coordination chemistry has been explored for applications in catalysis and material science. The compound's interaction with transition metals has been found to influence catalytic activity, making it a valuable component in homogeneous catalytic systems. These findings open new avenues for developing efficient catalysts for industrial processes.

The biological activity of 3-(ethylsulfanyl)propyl(methyl)amine has also been a subject of interest. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathological processes. The ethylsulfanyl group's ability to modulate protein-protein interactions has been particularly noted, offering insights into potential therapeutic strategies. Further investigation is needed to fully elucidate its biological mechanisms and therapeutic potential.

In conclusion, 3-(ethylsulfanyl)propyl(methyl)amine (CAS No. 1250116-89-2) is a versatile compound with significant implications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and chemical properties make it a valuable tool for drug development and material science applications. Ongoing research continues to uncover new possibilities for its use in medicine and industry, reinforcing its importance as a research chemical.